2-METHYLTRIDECANE
2-METHYLTRIDECANE
2-methyltridecane is a long-chain alkane that is tridecane substituted by a methyl group at position 2. Metabolite observed in cancer metabolism. It has a role as a human metabolite. It derives from a hydride of a tridecane.
2-Methyltridecane belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 2-Methyltridecane can be biosynthesized from tridecane.
2-Methyltridecane belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 2-Methyltridecane can be biosynthesized from tridecane.
Brand Name:
Vulcanchem
CAS No.:
1560-96-9
VCID:
VC0073512
InChI:
InChI=1S/C14H30/c1-4-5-6-7-8-9-10-11-12-13-14(2)3/h14H,4-13H2,1-3H3
SMILES:
CCCCCCCCCCCC(C)C
Molecular Formula:
C14H30
Molecular Weight:
198.39 g/mol
2-METHYLTRIDECANE
CAS No.: 1560-96-9
Main Products
VCID: VC0073512
Molecular Formula: C14H30
Molecular Weight: 198.39 g/mol
| CAS No. | 1560-96-9 |
|---|---|
| Product Name | 2-METHYLTRIDECANE |
| Molecular Formula | C14H30 |
| Molecular Weight | 198.39 g/mol |
| IUPAC Name | 2-methyltridecane |
| Standard InChI | InChI=1S/C14H30/c1-4-5-6-7-8-9-10-11-12-13-14(2)3/h14H,4-13H2,1-3H3 |
| Standard InChIKey | CJBFZKZYIPBBTO-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCC(C)C |
| Canonical SMILES | CCCCCCCCCCCC(C)C |
| Description | 2-methyltridecane is a long-chain alkane that is tridecane substituted by a methyl group at position 2. Metabolite observed in cancer metabolism. It has a role as a human metabolite. It derives from a hydride of a tridecane. 2-Methyltridecane belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 2-Methyltridecane can be biosynthesized from tridecane. |
| PubChem Compound | 15269 |
| Last Modified | Nov 11 2021 |
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